3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C24H30N4O3S2
• Molecular Weight: 486.7 g/mol
• IUPAC Name: (5Z)-3-cyclohexyl-5-[[2-(3-ethoxypropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C24H30N4O3S2/c1-3-31-14-8-12-25-20-18(22(29)27-13-7-9-16(2)21(27)26-20)15-19-23(30)28(24(32)33-19)17-10-5-4-6-11-17/h7,9,13,15,17,25H,3-6,8,10-12,14H2,1-2H3/b19-15-
• Standard InChI Key: AXHSNUHIYKYUIB-CYVLTUHYSA-N
• Isomeric SMILES: CCOCCCNC1=C(C(=O)N2C=CC=C(C2=N1)C)/C=C\3/C(=O)N(C(=S)S3)C4CCCCC4
• Canonical SMILES: CCOCCCNC1=C(C(=O)N2C=CC=C(C2=N1)C)C=C3C(=O)N(C(=S)S3)C4CCCCC4

Introduction

Structural Analysis

The compound consists of several key components:

• Pyrido[1,2-a]pyrimidine Ring: This is a fused heterocyclic system known for its presence in various biologically active compounds.

• Thiazolidine Moiety: The 3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene part contributes to the compound's complexity and potential reactivity.

• 3-Ethoxypropylamino Group: This side chain may influence the compound's solubility and interaction with biological targets.

Synthesis and Characterization

While specific synthesis details for this compound are not available, related compounds often involve multi-step syntheses using various reagents like Vilsmeier–Haack reagents for formylation steps or condensation reactions to form the thiazolidine ring. Characterization typically involves NMR, IR spectroscopy, and mass spectrometry to confirm the structure.

5.1. 3-[(Z)-(3-Cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(Methylamino)-4H-pyrido[1,2-a]pyrimidin-4-one

This compound, similar to the one but with a methylamino group instead of a 3-ethoxypropylamino group, is commercially available and used in research.

5.2. 2-(4-Benzyl-1-piperazinyl)-3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

This compound features a piperazinyl group, highlighting the versatility of the pyrido[1,2-a]pyrimidine scaffold in accommodating different substituents.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Key Features
3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	Not specified	Not specified	Pyrido[1,2-a]pyrimidine with thiazolidine and 3-ethoxypropylamino groups
3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(Methylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	Not specified	Not specified	Similar to the first but with a methylamino group
2-(4-Benzyl-1-piperazinyl)-3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	Not specified	Not specified	Features a piperazinyl group